Cas no 56219-51-3 (5-(3-Bromopropoxy)-2H-1,3-benzodioxole)

• Product Name: 5-(3-Bromopropoxy)-2H-1,3-benzodioxole
• CAS No: 56219-51-3
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 3186838
• PubChem ID: 10912216
• Update Time: 2025-05-20

5-(3-Bromopropoxy)-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-BENZODIOXOLE, 5-(3-BROMOPROPOXY)-
• GCA21951
• LZVZRLKAMWQNLU-UHFFFAOYSA-N
• SCHEMBL3078802
• AKOS009291881
• EN300-56959
• 56219-51-3
• G35302
• 5-(3-bromopropoxy)-1,3-dioxaindane
• 5-(3-bromopropoxy)-2H-1,3-benzodioxole
• 5-(3-bromopropoxy)benzo[1,3]dioxole
• 5-(3-bromo-propoxy)-benzo[1,3]dioxole
• F8881-1495
• 5-(3-bromopropoxy)-1,3-benzodioxole
• 5-(3-Bromopropoxy)-2H-1,3-benzodioxole

• Inchi： 1S/C10H11BrO3/c11-4-1-5-12-8-2-3-9-10(6-8)14-7-13-9/h2-3,6H,1,4-5,7H2
• InChI Key： LZVZRLKAMWQNLU-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 257.98916Da
• Monoisotopic Mass: 257.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-(3-Bromopropoxy)-2H-1,3-benzodioxole

5-(3-Bromopropoxy)-2H-1,3-benzodioxole (CAS No. 56219-51-3): An Overview of Its Chemical Properties and Applications

5-(3-Bromopropoxy)-2H-1,3-benzodioxole (CAS No. 56219-51-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated propoxy group and a benzodioxole moiety. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The benzodioxole ring system is a common structural motif found in numerous bioactive compounds, including natural products and synthetic drugs. The presence of the bromopropoxy group in 5-(3-Bromopropoxy)-2H-1,3-benzodioxole introduces additional reactivity and functional versatility, making it an attractive starting material for the synthesis of more complex molecules. Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

In terms of its chemical properties, 5-(3-Bromopropoxy)-2H-1,3-benzodioxole is a white to off-white solid with a molecular weight of 277.08 g/mol. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its melting point ranges from 78 to 80°C, which is consistent with its crystalline nature.

The synthesis of 5-(3-Bromopropoxy)-2H-1,3-benzodioxole typically involves a multi-step process that begins with the formation of the benzodioxole ring system followed by the introduction of the bromopropoxy group. One common synthetic route involves the reaction of 2H-1,3-benzodioxole with 1,3-dibromopropane in the presence of a base such as potassium carbonate. This reaction proceeds via an SN2 mechanism, leading to the formation of the desired product with high yield and purity.

Recent advancements in synthetic methodologies have further optimized the production process for 5-(3-Bromopropoxy)-2H-1,3-benzodioxole. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields compared to traditional methods. Additionally, green chemistry principles have been applied to minimize environmental impact by using more sustainable reagents and solvents.

In terms of its biological activity, 5-(3-Bromopropoxy)-2H-1,3-benzodioxole has been investigated for its potential as a lead compound in drug discovery. Studies have shown that this molecule exhibits moderate to high affinity for various receptors and enzymes involved in neurological disorders. For example, it has been found to interact with serotonin receptors (5-HT receptors) and monoamine oxidase (MAO), which are key targets for treating conditions such as depression and Parkinson's disease.

Moreover, 5-(3-Bromopropoxy)-2H-1,3-benzodioxole has demonstrated promising anticancer properties in preclinical studies. Research has indicated that it can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that this compound may serve as a valuable scaffold for the development of novel anticancer agents.

The safety profile of 5-(3-Bromopropoxy)-2H-1,3-benzodioxole has also been evaluated in various toxicological studies. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that exposure to high concentrations may pose health risks. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 5-(3-Bromopropoxy)-2H-1,3-benzodioxole (CAS No. 56219-51-3) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further exploration in drug discovery efforts. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the development of innovative therapeutic solutions.